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Compound of Interest

Compound Name: Dimethyl 3-oxoglutarate

Cat. No.: B121046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimethyl 3-oxoglutarate, a key intermediate in various chemical syntheses, requires careful

handling due to its potential hazards. This guide provides an in-depth overview of the safety

and handling precautions necessary to ensure a safe laboratory environment. The information

is compiled from various safety data sheets and chemical suppliers.

Physicochemical and Safety Data
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. The following table summarizes the key quantitative data for Dimethyl 3-
oxoglutarate.
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Property Value Source(s)

Molecular Formula C7H10O5 [1][2]

Molecular Weight 174.15 g/mol [2][3]

Appearance
Clear very slight yellow viscous

liquid
[3]

Melting Point 16-17°C [1]

Boiling Point 237-241 °C/760 mmHg (lit.) [1]

Density 1.206 g/mL at 20 °C (lit.) [1]

Flash Point >230°F (>110°C) [1]

Solubility Approx. 120 g/L (20 ºC) [1]

Refractive Index n20/D 1.444 (lit.) [1]

Vapor Pressure 0.0111 mmHg at 25°C [1]

Hazard Identification and Toxicological Information
Dimethyl 3-oxoglutarate is classified as a substance that may cause skin sensitization and is

an eye irritant.[4] The toxicological properties of this substance have not been fully

investigated, and it is crucial to handle it with care to avoid potential adverse health effects.[3]

Eye Irritation: May cause eye irritation.[3]

Skin Irritation: May cause skin irritation.[3]

Skin Sensitization: May cause an allergic skin reaction.[5]

Inhalation: May cause respiratory tract irritation.[3]

Ingestion: May cause irritation of the digestive tract.[3]

Currently, specific quantitative toxicological data such as LD50 and LC50 values are not

available.
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Experimental Protocols: Safe Handling Workflow
While specific experimental protocols for determining the safety parameters of Dimethyl 3-
oxoglutarate were not detailed in the provided resources, a standardized workflow for handling

this chemical in a laboratory setting is essential. This workflow is designed to minimize

exposure and mitigate risks.
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Safe Handling Workflow for Dimethyl 3-oxoglutarate

Preparation

Handling

Storage

Emergency Procedures

Disposal

Review SDS

Don Personal Protective Equipment (PPE)

Work in a well-ventilated area

Start Experiment

Avoid contact with skin, eyes, and clothing

Keep container tightly closed

Avoid ingestion and inhalation

Store in a tightly closed container

End of Use

Dispose of contents/container to an approved waste disposal plant

Store in a cool, dry, well-ventilated area

Store away from incompatible substances

Reuse

In case of contact, flush with plenty of water

Seek medical attention if symptoms persist

If inhaled, move to fresh air

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Dimethyl 3-oxoglutarate.
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Personal Protective Equipment (PPE) and First Aid
Personal Protective Equipment
To minimize exposure, the following personal protective equipment should be worn when

handling Dimethyl 3-oxoglutarate:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[3] Wear

appropriate protective clothing to prevent skin exposure.[3]

Respiratory Protection: Use with adequate ventilation. If ventilation is inadequate, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[3][5]

First-Aid Measures
In case of accidental exposure, follow these first-aid procedures immediately:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[3]

After skin contact: Get medical aid. Flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes. Wash clothing before reuse.[3]

After inhalation: Remove from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[3]

After ingestion: Never give anything by mouth to an unconscious person. Get medical aid.

Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or

water.[3]

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b121046?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC115701000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9220577_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage
Store Dimethyl 3-oxoglutarate in a tightly closed container in a cool, dry, well-ventilated area

away from incompatible substances such as strong oxidizing agents and strong bases.[3][5] It

is recommended to store it in a refrigerator (approx. 4°C) and protected from moisture.[3]

Disposal
Dispose of waste in accordance with local, state, and federal regulations. The substance

should be disposed of by a licensed professional waste disposal service.

Spills and Accidental Release
In the event of a spill, ensure adequate ventilation and wear appropriate personal protective

equipment. Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it

in a suitable container for disposal.[6] Avoid generating dust.

By adhering to these safety and handling precautions, researchers, scientists, and drug

development professionals can minimize the risks associated with Dimethyl 3-oxoglutarate
and maintain a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Research: A Technical Guide to the Safe
Handling of Dimethyl 3-oxoglutarate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121046#safety-and-handling-precautions-for-
dimethyl-3-oxoglutarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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